Cas no 27648-26-6 (2-(adamantan-1-yl)-1-phenylethan-1-one)

2-(Adamantan-1-yl)-1-phenylethan-1-one is a structurally unique ketone derivative combining an adamantyl moiety with a phenyl ketone group. This compound exhibits notable stability due to the rigid adamantane framework, which enhances its resistance to thermal and oxidative degradation. The phenyl ketone functionality provides reactivity for further synthetic modifications, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and materials chemistry. Its lipophilic nature may also contribute to applications in drug design, where adamantane derivatives are known for their bioavailability and membrane permeability. The compound's well-defined structure ensures consistent performance in research and industrial applications.

2-(adamantan-1-yl)-1-phenylethan-1-one structure

27648-26-6 structure

Product Name:2-(adamantan-1-yl)-1-phenylethan-1-one

CAS No:27648-26-6

MF:C₁₈H₂₂O

MW:254.366685390472

MDL:MFCD01846977

CID:257884

PubChem ID:526920

Update Time:2025-06-10

2-(adamantan-1-yl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-phenyl-2-tricyclo[3.3.1.13,7]dec-1-yl-
- 2-(1-ADAMANTYL)-1-PHENYLETHANONE
- 2-Adamantan-1-yl-1-phenyl-ethanone
- 2-(Adamantan-1-yl)-1-phenylethanone
- Ethanone, 1-phenyl-2-tricyclo[3.3.1.1~3,7~]dec-1-yl-
- 2-(adamantan-1-yl)-1-phenylethan-1-one
- DTXSID70335750
- Ethanone, 1-phenyl-2-tricyclo[3.3.1.13,7]dec-1-yl-
- CS-0269729
- MFCD01846977
- Oprea1_825298
- adamantyl acetophenone
- 27648-26-6
- EN300-15431
- 1-Phenyl-2-(tricyclo[3.3.1.1~3,7~]decan-1-yl)ethan-1-one
- Z57147124
- AKOS000305805
- 2-(1-ADAMANTYL)-1-PHENYL-1-ETHANONE
- CBA64826
- Adamantyl-1-methylphenyl ketone
- AE-848/00964044
- MDL： MFCD01846977
- Inchi： 1S/C18H22O/c19-17(16-4-2-1-3-5-16)12-18-9-13-6-14(10-18)8-15(7-13)11-18/h1-5,13-15H,6-12H2
- InChI Key： YRBSXKFXIFONEN-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)CC12CC3CC(CC(C3)C1)C2

Computed Properties

Exact Mass: 254.16716
Monoisotopic Mass: 254.167065
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
XLogP3: 5

Experimental Properties

Density: 1.1
Boiling Point: 370.7°Cat760mmHg
Flash Point: 159.3°C
Refractive Index: 1.575
PSA: 17.07

2-(adamantan-1-yl)-1-phenylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB498844-250 mg	2-(1-Adamantyl)-1-phenylethanone	27648-26-6		250MG	€176.40	2022-03-23
abcr	AB498844-500 mg	2-(1-Adamantyl)-1-phenylethanone	27648-26-6		500MG	€209.50	2022-03-23
abcr	AB498844-1 g	2-(1-Adamantyl)-1-phenylethanone	27648-26-6		1g	€231.60	2022-03-23
abcr	AB498844-5 g	2-(1-Adamantyl)-1-phenylethanone	27648-26-6		5g	€519.80	2022-03-23
abcr	AB498844-10 g	2-(1-Adamantyl)-1-phenylethanone	27648-26-6		10g	€819.00	2022-03-23
Enamine	EN300-15431-0.05g	2-(adamantan-1-yl)-1-phenylethan-1-one	27648-26-6	70%	0.05g	$64.0	2023-02-09
Enamine	EN300-15431-0.1g	2-(adamantan-1-yl)-1-phenylethan-1-one	27648-26-6	70%	0.1g	$66.0	2023-02-09
Enamine	EN300-15431-0.25g	2-(adamantan-1-yl)-1-phenylethan-1-one	27648-26-6	70%	0.25g	$92.0	2023-02-09
Enamine	EN300-15431-0.5g	2-(adamantan-1-yl)-1-phenylethan-1-one	27648-26-6	70%	0.5g	$175.0	2023-02-09
Enamine	EN300-15431-1.0g	2-(adamantan-1-yl)-1-phenylethan-1-one	27648-26-6	70%	1.0g	$256.0	2023-02-09